Cas no 1135494-44-8 (3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran)

3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran is a nitro-substituted benzofuran derivative characterized by its stable dihydrobenzofuran core and electron-withdrawing nitro group at the 6-position. The 3,3-dimethyl substitution enhances steric hindrance, improving stability against oxidative degradation. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or as a precursor for pharmaceuticals and agrochemicals. Its nitro group facilitates further functionalization through reduction or nucleophilic substitution, while the rigid benzofuran scaffold contributes to structural diversity in target molecules. The compound's well-defined reactivity and stability make it suitable for controlled synthetic applications under standard laboratory conditions.

3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran structure

1135494-44-8 structure

Product Name:3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran

CAS No:1135494-44-8

MF:C₁₀H₁₁NO₃

MW:193.199242830276

CID:2100750

Update Time:2025-05-21

3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-3,3-dimethyl-6-nitrobenzofuran
- 3,3-Dimethyl-6-nitro-2,3-dihydrobenzofuran
- 3,3-dimethyl-6-nitro-2,3-dihydro-benzofuran
- 3,3-dimethyl-6-nitro-2,3-dihydro-1-benzofuran
- 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran
- Inchi： 1S/C10H11NO3/c1-10(2)6-14-9-5-7(11(12)13)3-4-8(9)10/h3-5H,6H2,1-2H3
- InChI Key： BSBZSGFNZIEDEM-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C(C)(C)C1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 246
Topological Polar Surface Area: 55

3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM486219-1g	3,3-Dimethyl-6-nitro-2,3-dihydrobenzofuran	1135494-44-8	97%	1g	$473	2023-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757899-1g	3,3-Dimethyl-6-nitro-2,3-dihydrobenzofuran	1135494-44-8	98%	1g	￥4015.00	2024-08-09

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Related Categories

Additional information on 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran

Comprehensive Overview of 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran (CAS No. 1135494-44-8)

3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran (CAS No. 1135494-44-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique benzofuran core and nitro functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it a valuable building block for researchers exploring heterocyclic compounds, pharmaceutical intermediates, and agrochemical applications.

The growing interest in 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran is partly driven by its potential role in the development of novel bioactive molecules. With the rise of AI-driven drug discovery and high-throughput screening, researchers are increasingly focusing on structurally diverse compounds like this one to identify new therapeutic candidates. Its nitro group and benzofuran scaffold are particularly appealing for designing molecules with antimicrobial, anti-inflammatory, or antioxidant properties, aligning with current trends in precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 1135494-44-8 offers intriguing possibilities for cascade reactions and multicomponent syntheses. Its dihydro-benzofuran structure is a key motif in natural products and pharmaceuticals, making it a hotspot for green chemistry innovations. Recent advancements in catalysis and flow chemistry have further highlighted the importance of such intermediates in streamlining sustainable synthesis routes.

In material science, 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran has shown promise in the development of organic semiconductors and photoactive materials. The nitro-aromatic moiety contributes to electron-accepting properties, which are critical for optoelectronic devices like OLEDs and solar cells. This aligns with global efforts to advance renewable energy technologies and smart materials, addressing frequently searched topics such as energy-efficient solutions and carbon-neutral innovations.

Quality control and analytical characterization of 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran are essential for its reliable application. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and structural integrity. These methods resonate with the increasing demand for analytical validation in chemical research, a topic frequently queried in scientific databases and academic forums.

In summary, 3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran (CAS No. 1135494-44-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material engineering, and sustainable chemistry ensures its continued prominence in research and industrial applications. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.